Dineophyldiphenyltin
Description
Dineophyldiphenyltin is an organotin compound characterized by two phenyl groups and a neophyl substituent bonded to a central tin atom. Organotin compounds are widely studied for their applications in industrial catalysis, polymer stabilization, and biocidal agents. While specific data on this compound is sparse in the provided evidence, its structural analogs (e.g., triphenyltin, dibutyltin) suggest utility in materials science and agrochemistry.
Properties
Molecular Formula |
C32H36Sn |
|---|---|
Molecular Weight |
539.3 g/mol |
IUPAC Name |
bis(2-methyl-2-phenylpropyl)-diphenylstannane |
InChI |
InChI=1S/2C10H13.2C6H5.Sn/c2*1-10(2,3)9-7-5-4-6-8-9;2*1-2-4-6-5-3-1;/h2*4-8H,1H2,2-3H3;2*1-5H; |
InChI Key |
WAHHDWISKYPSNE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C[Sn](CC(C)(C)C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- The tin atom in this compound confers higher molecular weight and metallic character compared to nitrogen in diphenylamine.
- Neophyl substituents may reduce aggregation tendencies compared to triphenyltin, as suggested by steric hindrance principles.
2.2 Functional Comparisons
Thermal Stability
Organotin compounds are valued for thermal stability in polymers. This compound’s bulky neophyl group likely enhances decomposition resistance compared to dibutyltin dilaurate, which degrades above 200°C.
Toxicity and Environmental Impact
Triphenyltin exhibits high toxicity (LC50 < 1 mg/L in aquatic organisms), whereas diphenylamine is less toxic (LC50 ~10 mg/L). This compound’s toxicity profile remains uncharacterized in the provided evidence, but alkyltin compounds generally pose lower risks than aryltins.
Challenges
- Reproducibility: Organotin synthesis demands stringent control of moisture and oxygen, as noted in ’s emphasis on detailed methodology.
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